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Abstract
This technical guide provides a comprehensive overview of 2-Ethylazepane, a saturated

seven-membered heterocyclic amine. The document details its fundamental molecular

properties, including its molecular formula and weight. It further explores established synthetic

routes for its preparation, with a focus on the underlying chemical principles and experimental

considerations. A dedicated section on the spectroscopic characterization of 2-Ethylazepane is

included, outlining the expected data from key analytical techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy and Mass Spectrometry (MS). Finally, this guide addresses

the potential pharmacological significance of 2-alkylazepane derivatives and provides essential

safety and handling information based on the toxicological profile of related aliphatic amines.

This document is intended to serve as a valuable resource for researchers and professionals

engaged in organic synthesis, medicinal chemistry, and drug development.
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Introduction
Azepanes, seven-membered saturated nitrogen-containing heterocycles, represent a

significant structural motif in a variety of biologically active compounds and natural products.

The conformational flexibility of the azepane ring allows for the precise spatial orientation of

substituents, making it an attractive scaffold in drug design. The introduction of an ethyl group

at the 2-position of the azepane ring yields 2-Ethylazepane, a molecule with potential for

further functionalization and exploration in medicinal chemistry. Understanding the fundamental

properties and synthetic accessibility of this compound is crucial for its application in the

development of novel therapeutic agents.

Molecular Formula and Weight
The foundational step in the characterization of any chemical entity is the determination of its

molecular formula and weight. These parameters are essential for stoichiometric calculations in

synthesis, interpretation of analytical data, and registration of the compound in chemical

databases.

Molecular Formula
The molecular formula for 2-Ethylazepane has been established as C₈H₁₇N. This formula

indicates the presence of eight carbon atoms, seventeen hydrogen atoms, and one nitrogen

atom.

Molecular Weight
Based on its molecular formula, the molecular weight of 2-Ethylazepane can be calculated

using the atomic weights of its constituent elements.

Element Number of Atoms
Atomic Weight (
g/mol )

Total Weight (
g/mol )

Carbon (C) 8 12.011 96.088

Hydrogen (H) 17 1.008 17.136

Nitrogen (N) 1 14.007 14.007

Total 127.231
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The calculated molecular weight of 2-Ethylazepane is approximately 127.23 g/mol . This value

is consistent with data available in chemical databases such as PubChem.

Synthesis and Characterization
The synthesis of 2-substituted azepanes can be achieved through various synthetic strategies.

The choice of a particular method often depends on the availability of starting materials,

desired scale, and stereochemical considerations. Two common and effective approaches for

the synthesis of 2-alkylazepanes are the Beckmann rearrangement and reductive amination.

Synthetic Methodologies
The Beckmann rearrangement is a classic organic reaction that transforms an oxime into an

amide under acidic conditions. For the synthesis of 2-alkylazepanes, this method typically

involves the rearrangement of a cyclohexanone oxime bearing an alkyl substituent at the 2-

position. The resulting lactam can then be reduced to the corresponding cyclic amine.

Experimental Protocol: A General Procedure for the Synthesis of 2-Ethylazepane via

Beckmann Rearrangement

Oxime Formation: 2-Ethylcyclohexanone is reacted with hydroxylamine hydrochloride in the

presence of a base (e.g., sodium acetate) in an alcoholic solvent (e.g., ethanol). The mixture

is heated to reflux for a specified period to ensure complete conversion to the corresponding

oxime.

Beckmann Rearrangement: The purified 2-ethylcyclohexanone oxime is treated with a strong

acid, such as concentrated sulfuric acid or polyphosphoric acid, at elevated temperatures.

This induces the rearrangement to form the corresponding caprolactam derivative.

Lactam Reduction: The resulting 7-ethylazepan-2-one is then reduced to 2-Ethylazepane
using a powerful reducing agent like lithium aluminum hydride (LiAlH₄) in an anhydrous

ethereal solvent (e.g., diethyl ether or tetrahydrofuran). The reaction is typically performed

under an inert atmosphere and at reflux temperature.

Work-up and Purification: After complete reduction, the reaction is carefully quenched with

water and a strong base (e.g., sodium hydroxide) to precipitate the aluminum salts. The

organic layer is then separated, dried, and the solvent is removed under reduced pressure.
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The crude product is purified by distillation or column chromatography to yield pure 2-
Ethylazepane.

2-Ethylcyclohexanone 2-Ethylcyclohexanone Oxime1. NH2OH·HCl, Base 7-Ethylazepan-2-one
(Caprolactam derivative)

2. Strong Acid (e.g., H2SO4)
Beckmann Rearrangement 2-Ethylazepane3. Reduction (e.g., LiAlH4)

Figure 1. Synthetic pathway to 2-Ethylazepane via Beckmann rearrangement.
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Figure 1. Synthetic pathway to 2-Ethylazepane via Beckmann rearrangement.

Reductive amination offers a more direct route to amines from carbonyl compounds. In the

context of 2-Ethylazepane synthesis, this could involve the reaction of a suitable amino ketone

with a reducing agent.[1][2]

Experimental Protocol: A General Procedure for the Synthesis of 2-Ethylazepane via

Intramolecular Reductive Amination

Precursor Synthesis: A suitable open-chain amino ketone precursor, such as 1-aminoheptan-

6-one, would be required. This precursor can be synthesized through various multi-step

sequences.

Intramolecular Cyclization and Reduction: The amino ketone is subjected to conditions that

promote intramolecular imine formation, followed by in-situ reduction. A common reducing

agent for this transformation is sodium cyanoborohydride (NaBH₃CN) or sodium

triacetoxyborohydride (NaBH(OAc)₃) in a suitable solvent like methanol or dichloroethane,

often with the addition of a catalytic amount of acid.

Work-up and Purification: The reaction mixture is worked up by quenching the excess

reducing agent and adjusting the pH. The product is then extracted into an organic solvent,

dried, and purified by distillation or chromatography.
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Amino Ketone Precursor Cyclic Imine Intermediate

Intramolecular
Condensation 2-Ethylazepane

Reduction
(e.g., NaBH3CN)

Figure 2. Synthesis of 2-Ethylazepane via intramolecular reductive amination.
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Figure 2. Synthesis of 2-Ethylazepane via intramolecular reductive amination.

Spectroscopic Characterization
The structural elucidation of 2-Ethylazepane relies on a combination of spectroscopic

techniques. The following sections detail the expected spectral data.

¹H NMR Spectroscopy: The proton NMR spectrum of 2-Ethylazepane is expected to show a

complex pattern of signals in the aliphatic region. The protons on the carbon adjacent to the

nitrogen atom (C2 and C7) will be deshielded and appear at a lower field compared to the

other methylene protons of the ring. The ethyl group will exhibit a characteristic triplet for the

methyl protons and a quartet for the methylene protons, with coupling to each other.

¹³C NMR Spectroscopy: The carbon NMR spectrum will display distinct signals for each of

the eight carbon atoms in the molecule, unless there is accidental chemical shift

equivalence. The carbons bonded to the nitrogen (C2 and C7) will be shifted downfield. The

chemical shifts of the carbons in the ethyl group and the azepane ring will be in the typical

aliphatic region.

The mass spectrum of 2-Ethylazepane, typically obtained by electron ionization (EI), will show

a molecular ion peak (M⁺) corresponding to its molecular weight. The fragmentation pattern is

expected to be characteristic of aliphatic amines, with common fragmentation pathways

including the loss of the ethyl group or cleavage of the azepane ring.[3][4]

Potential Pharmacological Significance
While specific pharmacological data for 2-Ethylazepane is not extensively documented, the

azepane scaffold is present in numerous compounds with diverse biological activities.
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Derivatives of 2-alkylazepanes have been investigated for their potential as:

Enzyme Inhibitors: The conformational flexibility of the azepane ring can be exploited to

design potent and selective enzyme inhibitors.

Receptor Ligands: Azepane derivatives can be tailored to interact with specific G-protein

coupled receptors (GPCRs) or ion channels, making them valuable leads in neuroscience

and cardiovascular research.

Antimicrobial Agents: Functionalized azepanes have shown promise as antibacterial and

antifungal agents.

The ethyl group at the 2-position of 2-Ethylazepane provides a handle for further synthetic

modifications, allowing for the generation of a library of derivatives for biological screening.

Safety and Handling
As with all chemicals, 2-Ethylazepane should be handled with appropriate safety precautions

in a well-ventilated laboratory fume hood. Based on the general toxicological profile of

saturated aliphatic amines, the following hazards should be considered[5][6][7][8]:

Irritation: Aliphatic amines can be irritating to the skin, eyes, and respiratory tract.

Toxicity: Inhalation, ingestion, or dermal absorption may be harmful.

Recommended Personal Protective Equipment (PPE):

Safety goggles or a face shield

Chemical-resistant gloves (e.g., nitrile)

A lab coat or chemical-resistant apron

In case of exposure, immediate medical attention should be sought. A material safety data

sheet (MSDS) should be consulted for detailed safety information before handling this

compound.
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Conclusion
2-Ethylazepane is a foundational molecule within the broader class of azepane derivatives. Its

straightforward molecular formula and weight, combined with accessible synthetic routes, make

it a valuable building block for medicinal chemistry and drug discovery programs. The potential

for diverse functionalization at the ethyl group and the nitrogen atom opens up avenues for the

creation of novel compounds with a wide range of potential therapeutic applications. This

technical guide provides the essential information for researchers to confidently synthesize,

characterize, and utilize 2-Ethylazepane in their scientific endeavors.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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